1-benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine
1-benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine
Brand Name:
Vulcanchem
CAS No.:
113045-24-2
VCID:
VC0056060
InChI:
InChI=1S/C29H34N2O3S.ClH/c1-30(19-16-24-17-20-31(21-18-24)22-25-8-4-2-5-9-25)29(32)27-12-14-28(15-13-27)35(33,34)23-26-10-6-3-7-11-26;/h2-15,24H,16-23H2,1H3;1H
SMILES:
CN(CCC1CCN(CC1)CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)CC4=CC=CC=C4.Cl
Molecular Formula:
C29H35ClN2O3S
Molecular Weight:
527.1 g/mol
1-benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine
CAS No.: 113045-24-2
Main Products
VCID: VC0056060
Molecular Formula: C29H35ClN2O3S
Molecular Weight: 527.1 g/mol
| CAS No. | 113045-24-2 |
|---|---|
| Product Name | 1-benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine |
| Molecular Formula | C29H35ClN2O3S |
| Molecular Weight | 527.1 g/mol |
| IUPAC Name | N-[2-(1-benzylpiperidin-4-yl)ethyl]-4-benzylsulfonyl-N-methylbenzamide;hydrochloride |
| Standard InChI | InChI=1S/C29H34N2O3S.ClH/c1-30(19-16-24-17-20-31(21-18-24)22-25-8-4-2-5-9-25)29(32)27-12-14-28(15-13-27)35(33,34)23-26-10-6-3-7-11-26;/h2-15,24H,16-23H2,1H3;1H |
| Standard InChIKey | PGGCKJQZYSSGNI-UHFFFAOYSA-N |
| SMILES | CN(CCC1CCN(CC1)CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)CC4=CC=CC=C4.Cl |
| Canonical SMILES | CN(CCC1CCN(CC1)CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)CC4=CC=CC=C4.Cl |
| Synonyms | 1-benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine 1-benzyl-4-(2-(N-(4'-(benzylsulfonyl)benzoyl)-N-methylamino)ethyl)piperidine, free base BBSBMEP |
| PubChem Compound | 197239 |
| Last Modified | Nov 11 2021 |
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